Journal Name:npj Computational Materials
Journal ISSN:2057-3960
IF:12.256
Journal Website:https://www.nature.com/npjcompumats/
Year of Origin:0
Publisher:Nature Publishing Group
Number of Articles Per Year:77
Publishing Cycle:
OA or Not:Yes
Studying the Acoustic Emission Signal at the Stage of Penetration and Exit When Drilling a Carbon Fiber Reinforced Polymer with the Use of a Drill of Diamond Hard Alloy Plates
npj Computational Materials ( IF 12.256 ) Pub Date: 2022-06-25 , DOI: 10.3103/s1063457622020034
Abstract—Some results of studying the acoustic emission signal in the drilling of a carbon fiber reinforced polymer (CFRP) were given for different cutting regimes and geometry of a drill manufactured of diamond hard-alloy plates. The regularities of change in the acoustic emission signal in the process of drilling at the stages of drill penetration into a workpiece and exit and the effect of cutting regimes on the quality of a formed hole were established. The relation between the level of an acoustic emission signal at the stage when the transversal edge comes out of the workpiece and the defectiveness of drilled holes was established. The effect of the transversal edge width on the magnitude of an acoustic emission signal was investigated.
Detail
Synthesis of TiC0.5–Al and Effect of Sintering Temperature on Mechanical Properties of PcBN Composites
npj Computational Materials ( IF 12.256 ) Pub Date: 2023-05-09 , DOI: 10.3103/s1063457623020041
AbstractPolycrystalline cubic boron nitride (PcBN) with excellent mechanical properties was sintered by using high activity TiC0.5 and metal aluminum as binder at high temperature and pressure. The effects of sintering temperature on phase composition, microstructure, relative density and mechanical properties of PcBN composites were studied by X-ray diffraction (XRD), scanning electron microscopy (SEM) and energy spectrum analysis. The results show that, under the conditions of low reaction temperature of 1400°C and holding time of 10 min, excellent composite properties of PcBN sintered material were obtained. The reinforced phases such as Ti(C, N), TiB2 and AlN were stably presented in the sintered body. To be specific, the microhardness, flexural strength and fracture toughness of the sintered body first increased and then decreased with the increasing sintering temperature, as well as posessing a high fracture toughness, which were 39.74 GPa, 1217 MPa and 8.78 MPa m1/2, respectively.
Detail
Continuum Simulation of the Elastic Behavior of Nanosized Diamond Single Crystals
npj Computational Materials ( IF 12.256 ) Pub Date: 2023-03-27 , DOI: 10.3103/s1063457623010069
AbstractTwo continuum models are proposed for predicting stress fields and elastic properties of nanosized diamond monocrystals. The first model is a boundary value problem of the elasticity theory formulated for a sphere with a thin shell, which ensures consideration of the effect of the free surface energy on the elastic behavior of a diamond nanocrystal. In the second model, the surface energy is taken into account through the boundary condition in accordance with the Gurtin–Murdoch theory of material surfaces. The geometric and material parameters of the models are determined by comparison with the results of classical molecular dynamics. A parametric analysis of the developed models is carried out, and the trends in the influence of the nanoparticle size on the lattice parameter, stress concentration, and bulk elastic modulus of diamond are determined.
Detail
Determining the Conditions for Achieving the Plastic Regime of Diamond Grinding of Ceramics from the Standpoint of Estimating Energy Costs of Processing
npj Computational Materials ( IF 12.256 ) Pub Date: 2023-03-27 , DOI: 10.3103/s1063457623010070
AbstractWe studied the plastic mode of processing brittle materials, the effect of the change in the working surface of the diamond wheel during processing, and ways to achieve such a mode. To assess adequately the energy intensity of processing with diamond wheels, we proposed to calculate the specific energy density of grinding, considering the volume of material spent during the processing of the wheel working layer. We derived an equation for calculating the specific energy density during the diamond grinding of ceramics. The plastic regime occurs precisely when the specific energy density of grinding becomes close to the specific heat of melting of ceramic materials.
Detail
HPHT Crystallization of Diamond on Seed with Use of Carbon Solvents Prepared by Powder Metallurgy Methods
npj Computational Materials ( IF 12.256 ) Pub Date: 2023-01-17 , DOI: 10.3103/s1063457622060065
AbstractThermobaric formation of carbon solvent alloys under high pressures of 4–6 GPa and at temperatures of 1200–1300°C is used to grow structurally perfect diamond single crystals in the region of thermodynamic stability. It is shown that the formation of samples with minimum values of porosity in the range from 2.49 to 4.50% ensures a stable distribution of elements over the growth volume even in the presence of large differences in the density of elements. For comparison, the results of experiments on the formation of solvent alloys by the methods of powder metallurgy and direct isostatic pressing with subsequent sintering and by the methods of hot pressing of powders are given. It is shown that the samples obtained by classical methods have relatively large final porosity values and cannot be used in the future as carbon solvent alloys during directed growth of diamond single crystals at high pressures and temperatures.
Detail
A New Fraction-Averaging Approach to the Diagnostics of the Technological Properties of High-Strength Synthetic Diamond Powders
npj Computational Materials ( IF 12.256 ) Pub Date: 2023-01-17 , DOI: 10.3103/s1063457622060089
AbstractA new methodological scheme of estimating the technological properties of synthetic diamond grinding powders, such as the external specific surface area, the number of grains per carat and the thickness of grain coatings and cutting edges is reported. It is pointed out that the known and most perfect methods for the diagnostics of these technological properties are based on the extrapolation-affine 3D grain model, which is their essential advantage. The shortcomings of these methods are pointed out for the case of their application to high-strength synthetic diamond grinding powders. The methodical scheme overcoming these shortcomings is presented. The proposed scheme provides the possibility of combined use within the same computational algorithm for both the extrapolation-affine 3D grain models and the actual spatial shape, when it is known and coincides with spatial regularly shaped bodies.
Detail
Effect of Carbon Content near the Decarbonization Phase Boundary on the Physical and Mechanical Properties of WC–6% Co Cemented Carbides
npj Computational Materials ( IF 12.256 ) Pub Date: 2022-11-29 , DOI: 10.3103/s1063457622050070
AbstractWC–6% Co cemented carbides with decarbonization phases have been prepared by traditional powder metallurgy. The effect of the carbon content near the decarbonization boundary on the microstructure and mechanical properties of WC–6% Co cemented carbides was systematically studied. XRD results indicate that the content of the decarbonization phase increases with decreasing carbon content. The WC–6% Co cemented carbides with lower carbon content have a finer grain size of WC. The magnetic coercivity and hardness of the samples increase with decreasing grain size. The cobalt magnetic and transverse rupture strength decrease as the content of the decarbonization phase increases due to the decrease in carbon content. WC–6% Co cemented carbides with excellent abrasive resistance and no significant reduction in transverse rupture strength were obtained by finer grains and decarbonization phases.
Detail
Preparation and Mechanical Properties of High-Entropy Ceramics (TiZrHfNbTa)C
npj Computational Materials ( IF 12.256 ) Pub Date: 2022-11-29 , DOI: 10.3103/s1063457622050094
AbstractWe prepared dense high-entropy ceramic material (TiZrHfNbTa)C by hot pressing; the optimum hot-pressing temperature is 2000°C. At lower temperatures, zirconium oxides, hafnium oxides, and undissolved carbides were observed in the ceramic composition. The strength of the resulting ceramics at room temperature was 394 ± 72 MPa, at a temperature of 1600°С, it was 119 ± 31 MPa. For pure carbides, a significant drop in hardness was observed at an increased load on the indenter, while for (TiZrHfNbTa)C, hardness is retained under any load. To achieve the maximum hardness and strength of high-entropy ceramics (TiZrHfNbTa)C, the amount of ZrO2 and HfO2 in the composition of ceramics should be decreased with a simultaneous decrease in grain size by using submicrometer-scale powders and selecting proper technological modes of production.
Detail
On Hardness of Boron Subarsenide B12As2
npj Computational Materials ( IF 12.256 ) Pub Date: 2022-11-29 , DOI: 10.3103/s1063457622050082
AbstractVickers hardness of boron subarsenide B12As2 has been predicted using three modern theoretical models and experimentally studied by microindentation. The polycrystalline material exhibits hardness of about 31 GPa, and hence B12As2 belongs to a family of (super)hard phases.
Detail
HP-HT Treatment of Hexagonal Boron Nitride for Higher Photocatalytic Degradation of Organic Pollutants
npj Computational Materials ( IF 12.256 ) Pub Date: 2023-05-09 , DOI: 10.3103/s1063457623020028
AbstractHexagonal boron nitride (h-BN) solid waste recovered from the high pressure and high temperature (HP-HT) synthesis of cubic boron nitride was used as photocatalyst to study its degradation performance in organic pollutants. Results showed that the main phase of the solid waste was h‑BN and it contained a small amount of impurity phase. The grains were irregular, and the grain size was approximately several micrometers. Compared with commercial h-BN powder, h-BN waste had strong light absorption ability in the whole light range. Under visible-light irradiation, the degradation ability of h-BN waste to organic pollutants was very weak. Adding H2O2 could significantly improve the photocatalytic performance of h-BN waste and basically degrade methyl orange (MO), rhodamine B (RhB), methylene blue (MB) in 30, 60, and 80 min, respectively.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 CHEMISTRY, PHYSICAL 物理化学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.80 16 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://mts-npjcompumats.nature.com/cgi-bin/main.plex
Submission Guidelines
https://www.nature.com/documents/npj-gta.pdf
Reference Format
https://endnote.com/downloads/styles/
Collection Carrier
Article, Brief Communication, Comment, Editorial, Matter Arising, Perspective, Review